Cas no 32114-73-1 (2-Nitroisophthalamide)

• Product Name: 2-Nitroisophthalamide
• CAS No: 32114-73-1
• MF: C₈H₇N₃O₄
• MW: 209.158881425858
• MDL: MFCD12024397
• CID: 292968
• PubChem ID: 14147489
• Update Time: 2025-04-19

2-Nitroisophthalamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, 2-nitro-
• 2-nitrobenzene-1,3-dicarboxamide
• 2-NITROISOPHTHALAMIDE
• W10310
• DTXSID40556596
• MFCD12024397
• FT-0657195
• SCHEMBL5792626
• 3-Carbamoyl-2-nitrobenzamide
• SGVRCXLEYPXYIS-UHFFFAOYSA-N
• 32114-73-1
• 2-nitro-isophthalamide
• AS-61872
• A821134
• AKOS015833489
• DB-314215
• 2-Nitroisophthalamide

• MDL： MFCD12024397
• Inchi： 1S/C8H7N3O4/c9-7(12)4-2-1-3-5(8(10)13)6(4)11(14)15/h1-3H,(H2,9,12)(H2,10,13)
• InChI Key： SGVRCXLEYPXYIS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(N)=O)C=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 209.04371
• Monoisotopic Mass: 209.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 129.32

2-Nitroisophthalamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)